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Compound of Interest

Compound Name: 4-(2,2,2-Trifluoroethyl)aniline

Cat. No.: B136691

Technical Guide: 4-(2,2,2-Trifluoroethyl)aniline

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical compound 4-(2,2,2-
Trifluoroethyl)aniline, including its molecular formula, molecular weight, and other key
physical properties.

Compound Data Summary

The fundamental properties of 4-(2,2,2-Trifluoroethyl)aniline are summarized in the table
below. This data is essential for experimental design, chemical synthesis, and computational
modeling.
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Property Value Reference
Molecular Formula C8H8F3N [1112]
Molecular Weight 175.15 g/mol [2]
Monoisotopic Mass 175.06088 Da [1]
Appearance Off-white to light yellow solid [3]

Boiling Point 195.3 + 40.0 °C (Predicted) [3]

Density 1.242 + 0.06 g/cm? (Predicted) [3]

pKa 4.18 £ 0.10 (Predicted) [3]

Storage Temperature 2-8 °C under inert gas [3]

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of 4-(2,2,2-
Trifluoroethyl)aniline are not readily available in public literature. However, a general workflow
for the characterization of this compound would typically involve the following methodologies:

e Structural Verification:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR to confirm the
chemical structure and the positions of the fluoroethyl and amino groups on the aniline
ring.

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern,
consistent with the predicted monoisotopic mass of 175.06088 Da[1].

o Purity Analysis:

o High-Performance Liquid Chromatography (HPLC): To determine the purity of the
compound, often using a UV detector.

o Gas Chromatography-Mass Spectrometry (GC-MS): An alternative method for assessing
purity and identifying any volatile impurities.
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e Physicochemical Property Determination:

o Melting Point Analysis: To determine the melting point range of the solid compound, which

is a key indicator of purity.
o Differential Scanning Calorimetry (DSC): To study thermal transitions.

o Solubility Studies: To determine the solubility in various organic and aqueous solvents,
which is crucial for its application in biological assays or as a reagent.

Informational Workflow

The following diagram illustrates the logical relationship between the compound's name, its
structural representation (SMILES), and its fundamental chemical properties.

4-(2,2,2-Trifluoroethyl)aniline

tructural Representation

SMILES: C1=CC(=CC=C1CC(F)(F)F)N

Derived From

Molecular Formula
C8H8F3N

alculated From

Molecular Weight
175.15 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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